Cas no 159787-34-5 (tert-Butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate)

• Product Name: tert-Butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate
• CAS No: 159787-34-5
• MF: C₁₅H₃₀O₃Si
• MW: 286.482406139374
• CID: 4729937
• PubChem ID: 14926561
• Update Time: 2025-10-28

tert-Butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate
• tert-Butyl-3-(tert-butyldimethylsilyloxy)pent-4-enoate
• EN300-39868949
• tert-butyl 3-[(tert-butyldimethylsilyl)oxy]pent-4-enoate
• 159787-34-5
• SCHEMBL10159204

• Inchi： 1S/C15H30O3Si/c1-10-12(11-13(16)17-14(2,3)4)18-19(8,9)15(5,6)7/h10,12H,1,11H2,2-9H3
• InChI Key： GUHUYWYVRXXWBF-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC(C=C)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.19642135g/mol
• Monoisotopic Mass: 286.19642135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Additional information on tert-Butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate

Introduction to Tert-Butyl 3-((Tert-Butyldimethylsilyl)oxy)pent-4-enoate (CAS No. 159787-34-5)

Tert-Butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate, a compound with the chemical formula C₁₁H₁₈OSi, is a significant molecule in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a tert-butyldimethylsilyl (TBS) protecting group, and an ester functionality. The presence of these elements makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's CAS number, 159787-34-5, is a unique identifier that distinguishes it from other chemicals in scientific literature and databases. This numbering system ensures that researchers can accurately reference and retrieve information about this specific molecule. The use of CAS numbers is crucial in maintaining consistency and precision in chemical nomenclature, which is essential for academic and industrial applications.

The tert-butyl group in Tert-Butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate contributes to the compound's stability and reactivity. This group is commonly used in organic synthesis to protect functional groups from unwanted reactions. The tert-butyldimethylsilyl (TBS) protecting group further enhances the stability of the molecule by shielding sensitive functional groups from harsh reaction conditions. These protective groups are particularly useful in multi-step synthetic routes where selectivity and purity are critical.

The ester functionality in this compound plays a vital role in its biological activity. Ester groups are frequently found in pharmaceuticals due to their ability to modulate biological pathways and interact with biological targets. The combination of these structural features makes Tert-Butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate a versatile building block for the synthesis of more complex molecules.

In recent years, there has been significant interest in the development of novel compounds for therapeutic applications. Tert-butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate has been explored as a potential intermediate in the synthesis of various bioactive molecules. For instance, researchers have investigated its use in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs). The stability provided by the protective groups allows for precise functionalization, enabling the creation of molecules with enhanced pharmacological properties.

The compound's structural features also make it suitable for use in drug discovery and development. The presence of both hydrophobic and hydrophilic regions due to the ester and TBS groups allows for interactions with both lipid and aqueous environments, which is crucial for drug delivery systems. Additionally, the tert-butyl group can be selectively removed under specific conditions, allowing for further functionalization and diversification of the molecular structure.

Recent studies have highlighted the importance of protecting groups in synthetic chemistry. The use of TBS groups has been particularly effective in maintaining the integrity of sensitive functional groups during complex synthetic transformations. This has led to more efficient synthetic routes and higher yields of target compounds. Tert-butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate exemplifies these advancements by serving as a key intermediate in multiple synthetic pathways.

The pharmaceutical industry continues to rely on high-quality intermediates like Tert-butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate to develop new drugs. The compound's versatility and stability make it an attractive choice for researchers working on innovative therapeutic agents. As our understanding of biological systems grows, so does the need for sophisticated chemical tools to manipulate and study these systems.

In conclusion, Tert-butyl 3-((tert-butyldimethylsilyl)oxy)pent-4-enoate is a multifaceted compound with significant applications in organic synthesis and pharmaceutical research. Its unique structural features, including the presence of tert-butyl and tert-butyldimethylsilyl protecting groups, make it a valuable intermediate for synthesizing complex bioactive molecules. The ongoing research into this compound underscores its importance in advancing drug discovery and development efforts worldwide.